N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine

• IUPAC Name: N-ethyl-4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C16H19F3N6/c1-2-20-15-22-7-5-13(23-15)24-8-10-25(11-9-24)14-12(16(17,18)19)4-3-6-21-14/h3-7H,2,8-11H2,1H3,(H,20,22,23)
• InChI Key: XSQKHHIJIKINLX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=CC(=N1)N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C16H19F3N6
• Molecular Weight: 352.36 g/mol
• CAS No.: 2549023-71-2

Description

“N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine” is a complex organic compound that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring containing two nitrogen atoms. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a trifluoromethyl group, which consists of a carbon atom bonded to three fluorine atoms and one other carbon atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The pyrimidine, pyridine, and piperazine rings could potentially participate in electrophilic substitution reactions, while the amine group could undergo reactions typical of amines, such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, while the presence of the amine group could allow it to form hydrogen bonds.

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group have been shown to exhibit improved drug potency toward enzymes like reverse transcriptase .

Mode of Action

It’s known that the trifluoromethyl group can enhance the potency of drugs by lowering the pka of the cyclic carbamate, which facilitates a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Compounds with similar structures have been shown to inhibit collagen synthesis in various models by inactivating cells responsible for collagen synthesis .

Pharmacokinetics

The trifluoromethyl group is known to significantly impact the chemical reactivity, physico-chemical behavior, and biological activity of compounds .

Result of Action

Compounds with similar structures have been shown to reduce collagen deposition in various models .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .

Advantages and Limitations for Lab Experiments

N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine has a number of advantages and limitations for use in laboratory experiments. This compound is a small molecule that is structurally similar to many other compounds, making it relatively easy to synthesize and work with in the laboratory. This compound is also relatively stable, making it suitable for use in a variety of laboratory experiments. However, this compound is not as widely available as some other compounds and can be expensive to obtain. Additionally, the exact mechanism of action of this compound is not fully understood, making it difficult to predict the exact effects of this compound in a given experiment.

Future Directions

N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine has been studied for its potential use in a variety of research applications, and there are a number of potential future directions for the study of this compound. This compound could be further studied for its potential use in drug discovery and drug development, as well as its potential use in cell biology and biochemistry. Additionally, the exact mechanism of action of this compound could be further studied in order to better understand its effects on cellular function. Finally, this compound could be further studied for its potential use in the study of protein-protein interactions, the study of enzyme kinetics, and the study of metabolic pathways.

Synthesis Methods

N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine can be synthesized from a variety of starting materials, including pyridines, piperazine, and amines. The synthesis of this compound involves the reaction of pyridine and piperazine with an amine, followed by the reaction of the resulting product with a trifluoromethyl group. The reaction is carried out in a solvent, such as dichloromethane, and the product is purified by recrystallization. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine has been studied for its potential use in a variety of scientific research applications. This compound has been studied for its ability to interact with proteins, enzymes, and other molecules, making it a potential tool for drug discovery. This compound has also been studied for its potential use in cell biology and biochemistry, as it has been shown to interact with a variety of cellular components. This compound has been used in a variety of research applications, including the study of protein-protein interactions, the study of enzyme kinetics, and the study of metabolic pathways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, the presence of the trifluoromethyl group could potentially make it more reactive, while the presence of the amine group could make it a potential irritant.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been found to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions could be influenced by the trifluoromethyl group and the piperazine ring present in the compound .

Cellular Effects

Similar compounds have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .